Cas no 1805076-56-5 (Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805076-56-5
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4843304
• Update Time: 2025-05-23

Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3N2O5/c1-4-6(8(15)18-2)7(14(16)17)5(3-13-4)19-9(10,11)12/h3H,1-2H3
• InChI Key： RAAUZLDSEQZKGQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C)C(C(=O)OC)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate, also known by its CAS number 1805076-56-5, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a nitro group, and a trifluoromethoxy group. The carboxylate ester functionality further enhances its versatility in chemical reactions and industrial applications.

The synthesis of Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing energy consumption.

The structural features of this compound make it particularly valuable in the field of agrochemistry. The presence of the nitro group and trifluoromethoxy group imparts strong electron-withdrawing effects, which can enhance the bioactivity of the molecule. This makes it an effective ingredient in herbicides and fungicides. Recent studies have demonstrated its ability to inhibit key enzymes involved in plant metabolism, making it a promising candidate for next-generation crop protection products.

In addition to its agricultural applications, Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate has also found uses in pharmaceutical research. Its unique electronic properties make it an attractive scaffold for designing new drug candidates. For example, researchers have investigated its potential as an anti-inflammatory agent by modifying its substituents to enhance bioavailability and reduce toxicity.

The environmental impact of this compound has been a subject of recent scrutiny. Studies have shown that it exhibits moderate persistence in soil and water systems, raising concerns about its long-term ecological effects. However, ongoing research aims to develop biodegradable analogs that retain its beneficial properties while minimizing environmental harm.

In conclusion, Methyl 2-methyl-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylate is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool for researchers and manufacturers alike. As advancements in synthetic chemistry continue to evolve, the potential for this compound to contribute to innovative solutions in agriculture, medicine, and beyond remains vast.